molecular formula C9H8ClNO2 B14825370 2-Chloro-4-cyclopropoxynicotinaldehyde

2-Chloro-4-cyclopropoxynicotinaldehyde

Cat. No.: B14825370
M. Wt: 197.62 g/mol
InChI Key: NSHOJHQVUQNAQB-UHFFFAOYSA-N
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Description

2-Chloro-4-cyclopropoxynicotinaldehyde is a substituted pyridine derivative featuring a chlorine atom at the 2-position, a cyclopropoxy group at the 4-position, and an aldehyde functional group at the 3-position. The cyclopropoxy group introduces unique steric and electronic effects, while the aldehyde moiety enables diverse reactivity, such as condensation or nucleophilic addition reactions.

Properties

Molecular Formula

C9H8ClNO2

Molecular Weight

197.62 g/mol

IUPAC Name

2-chloro-4-cyclopropyloxypyridine-3-carbaldehyde

InChI

InChI=1S/C9H8ClNO2/c10-9-7(5-12)8(3-4-11-9)13-6-1-2-6/h3-6H,1-2H2

InChI Key

NSHOJHQVUQNAQB-UHFFFAOYSA-N

Canonical SMILES

C1CC1OC2=C(C(=NC=C2)Cl)C=O

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of cyclopropyl bromide and a suitable base to introduce the cyclopropoxy group, followed by chlorination using thionyl chloride or another chlorinating agent .

Industrial Production Methods

Industrial production of 2-Chloro-4-cyclopropoxynicotinaldehyde may involve optimized reaction conditions to ensure high yield and purity. This could include the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-4-cyclopropoxynicotinaldehyde can undergo various chemical reactions, including:

    Oxidation: The aldehyde group can be oxidized to form the corresponding carboxylic acid.

    Reduction: The aldehyde group can be reduced to form the corresponding alcohol.

    Substitution: The chloro group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

    Reduction: Common reducing agents include sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄).

    Substitution: Nucleophilic substitution reactions can be carried out using reagents such as sodium azide (NaN₃) or thiourea.

Major Products Formed

    Oxidation: 2-Chloro-4-cyclopropoxynicotinic acid.

    Reduction: 2-Chloro-4-cyclopropoxynicotinalcohol.

    Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

2-Chloro-4-cyclopropoxynicotinaldehyde has several scientific research applications:

Mechanism of Action

The mechanism of action of 2-Chloro-4-cyclopropoxynicotinaldehyde involves its interaction with specific molecular targets. For example, it may act as an inhibitor of certain enzymes by binding to their active sites, thereby preventing substrate binding and subsequent catalytic activity. The exact pathways and molecular targets can vary depending on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structural Analogs

Key Structural Features

The compound’s analogs share the pyridine core with substitutions at positions 2, 3, and 3. Below is a comparison with two structurally related compounds:

Table 1: Structural and Functional Group Comparison
Compound Name Substituents (Position) Functional Groups Key Features
2-Chloro-4-cyclopropoxynicotinaldehyde Cl (2), cyclopropoxy (4), CHO (3) Aldehyde, ether, halogen Cyclopropoxy introduces steric strain
2-Chloro-4-iodopyridine-3-carboxaldehyde () Cl (2), I (4), CHO (3) Aldehyde, halogen Iodo group enhances polarizability
2-Chloro-6-methylpyrimidine-4-carboxylic acid () Cl (2), CH₃ (6), COOH (4) Carboxylic acid, halogen Pyrimidine core, acidic functionality

Reactivity and Electronic Effects

  • Aldehyde Reactivity : Both 2-Chloro-4-cyclopropoxynicotinaldehyde and 2-Chloro-4-iodopyridine-3-carboxaldehyde () feature an aldehyde group, enabling reactions like nucleophilic additions or condensations. However, the cyclopropoxy group’s electron-donating nature may reduce the electrophilicity of the aldehyde compared to the iodo-substituted analog, where the electron-withdrawing iodine atom could enhance aldehyde reactivity .
  • Halogen Effects: The chlorine at position 2 in all three compounds stabilizes the pyridine ring via inductive effects.

Physicochemical Properties

Table 2: Hypothesized Physicochemical Properties (Based on Substituent Effects)
Property 2-Chloro-4-cyclopropoxynicotinaldehyde 2-Chloro-4-iodopyridine-3-carboxaldehyde 2-Chloro-6-methylpyrimidine-4-carboxylic acid
Molecular Weight ~185.6 g/mol ~297.5 g/mol ~186.6 g/mol
Solubility Moderate in polar aprotic solvents Low in water, high in DMSO High in polar solvents (due to COOH)
Melting Point Estimated 80-90°C 120-130°C () 150-160°C ()

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